4-Cyclobutyl-6-((1-(6-methylpyrimidin-4-yl)piperidin-4-yl)methoxy)pyrimidine
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Description
4-Cyclobutyl-6-((1-(6-methylpyrimidin-4-yl)piperidin-4-yl)methoxy)pyrimidine is a useful research compound. Its molecular formula is C19H25N5O and its molecular weight is 339.443. The purity is usually 95%.
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Scientific Research Applications
Antiviral and Antiretroviral Activity
Research has shown that derivatives of pyrimidine, particularly those substituted at various positions on the pyrimidine ring, have exhibited significant antiviral and antiretroviral activities. For instance, certain 5-substituted 2,4-diaminopyrimidine derivatives have been identified to markedly inhibit retrovirus replication in cell culture, demonstrating exquisite inhibitory capacity against human immunodeficiency virus (HIV) and Moloney murine sarcoma virus-induced cytopathicity in cell culture. These compounds displayed a notable lack of cytotoxicity at certain concentrations, indicating their potential as therapeutic agents against viral infections (Hocková et al., 2003).
Antibacterial and Antifungal Activity
Pyrimidine derivatives have also been shown to possess potent antibacterial and antifungal activities. A study on the synthesis of new pyrimidine derivatives revealed that these compounds demonstrated significant inhibitory effects against a range of bacterial and fungal species. This indicates their potential for development into new antimicrobial agents that could address the growing concern of antibiotic resistance (Al-Masoudi et al., 2015).
Anti-Inflammatory and Analgesic Properties
Further research into pyrimidine derivatives has uncovered their potential as anti-inflammatory and analgesic agents. Novel compounds synthesized from pyrimidine structures have been evaluated for their COX-1/COX-2 inhibitory activities, demonstrating significant analgesic and anti-inflammatory effects. These findings suggest the utility of pyrimidine derivatives in the development of new treatments for inflammatory and pain-related conditions (Abu‐Hashem et al., 2020).
Antiparkinsonian Activities
A study focusing on thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives derived from 2-chloro-6-ethoxy-4-acetylpyridine demonstrated that these compounds exhibit promising analgesic and antiparkinsonian activities. This indicates the potential of pyrimidine derivatives in the development of new therapeutic agents for treating Parkinson's disease and related disorders (Amr et al., 2008).
Properties
IUPAC Name |
4-cyclobutyl-6-[[1-(6-methylpyrimidin-4-yl)piperidin-4-yl]methoxy]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O/c1-14-9-18(22-12-20-14)24-7-5-15(6-8-24)11-25-19-10-17(21-13-23-19)16-3-2-4-16/h9-10,12-13,15-16H,2-8,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFWZBWKLNWEGKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)N2CCC(CC2)COC3=NC=NC(=C3)C4CCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.